Cas no 102737-46-2 (1H-Imidazole-1-acetamide,2-(hydroxyamino)-N-(2-hydroxyethyl)-)

• Product Name: 1H-Imidazole-1-acetamide,2-(hydroxyamino)-N-(2-hydroxyethyl)-
• CAS No: 102737-46-2
• MF: C₇H₁₂N₄O₃
• MW: 200.195180892944
• CID: 185718
• PubChem ID: 124176
• Update Time: 2025-04-19

1H-Imidazole-1-acetamide,2-(hydroxyamino)-N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-acetamide,2-(hydroxyamino)-N-(2-hydroxyethyl)-
• 1-(N-(2-hydroxyethyl)acetamido)-2-hydroxylaminoimidazole
• 2-[2-(hydroxyamino)-1H-imidazol-1-yl]-N-(2-hydroxyethyl)acetamide
• IH-Imidazole-1-acetamide, 2-(hydroxyamino)-N-(2-hydroxyethyl)-
• SR 2508 Hydroxylamine
• 2-[2-(Hydroxyamino)-1H-imidazol-1-yl]-N-(2-hydroxyethyl)ethanimidic acid
• 2-[2-(hydroxyamino)imidazol-1-yl]-N-(2-hydroxyethyl)acetamide
• 102737-46-2
• DTXSID90908026

• Inchi： 1S/C7H12N4O3/c12-4-2-8-6(13)5-11-3-1-9-7(11)10-14/h1,3,12,14H,2,4-5H2,(H,8,13)(H,9,10)
• InChI Key： JHJJTTZFIXBLSI-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CN=C1NO)NCCO

Computed Properties

• Exact Mass: 200.09106
• Monoisotopic Mass: 200.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6A^2
• XLogP3: -1.7

Experimental Properties

• Density: 1.49
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.636
• PSA: 99.41